2-(5-oxo-1-phenyl-2-sulfanyl-4H-imidazol-4-yl)acetic acid

• IUPAC Name: 2-(5-oxo-1-phenyl-2-sulfanyl-4H-imidazol-4-yl)acetic acid
• InChI: InChI=1S/C11H10N2O3S/c14-9(15)6-8-10(16)13(11(17)12-8)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,12,17)(H,14,15)
• InChI Key: NFUCNAREVSTFNC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C(N=C2S)CC(=O)O
• Molecular Formula: C11H10N2O3S
• Molecular Weight: 250.28 g/mol

Description

The compound with the identifier “2-(5-oxo-1-phenyl-2-sulfanyl-4H-imidazol-4-yl)acetic acid” is a chemical entity listed in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

The preparation of 2-(5-oxo-1-phenyl-2-sulfanyl-4H-imidazol-4-yl)acetic acid involves several synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The reaction is carried out under the action of a manganese catalyst and magnesium metal, resulting in a C-H alkylation reaction . Industrial production methods may vary, but they typically involve similar reaction conditions and catalysts to ensure high yield and purity.

Chemical Reactions Analysis

2-(5-oxo-1-phenyl-2-sulfanyl-4H-imidazol-4-yl)acetic acid undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and halogenated compounds. The major products formed from these reactions depend on the specific conditions and reagents used. For example, in an oxidation reaction, the compound may form an oxidized derivative, while in a reduction reaction, it may form a reduced derivative .

Scientific Research Applications

2-(5-oxo-1-phenyl-2-sulfanyl-4H-imidazol-4-yl)acetic acid has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its potential effects on cellular processes and pathways. In medicine, it is investigated for its potential therapeutic properties. Additionally, this compound is used in industrial applications, such as the production of pharmaceuticals and other chemical products .

Mechanism of Action

The mechanism of action of 2-(5-oxo-1-phenyl-2-sulfanyl-4H-imidazol-4-yl)acetic acid involves its interaction with specific molecular targets and pathways. It may bind to certain receptors or enzymes, leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

2-(5-oxo-1-phenyl-2-sulfanyl-4H-imidazol-4-yl)acetic acid can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or properties. For example, compounds with similar functional groups or molecular weights may exhibit similar reactivity and applications. this compound may have unique properties that make it particularly useful in certain applications .